N-(4-methoxybenzo[d]thiazol-2-yl)-2,5-dimethyl-N-(pyridin-2-ylmethyl)furan-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(4-methoxybenzo[d]thiazol-2-yl)-2,5-dimethyl-N-(pyridin-2-ylmethyl)furan-3-carboxamide” is a complex organic compound. It contains several functional groups and rings, including a methoxy group, a benzo[d]thiazol-2-yl group, a dimethylfuran-3-carboxamide group, and a pyridin-2-ylmethyl group .
Synthesis Analysis
The synthesis of such complex organic compounds usually involves multiple steps and various reagents. Unfortunately, the exact synthesis process for this specific compound is not available in the retrieved papers .Molecular Structure Analysis
The molecular structure of this compound can be determined by various spectroscopic techniques, such as infrared spectroscopy (IR), nuclear magnetic resonance spectroscopy (NMR), and gas chromatography-mass spectrometry (GCMS) .Chemical Reactions Analysis
The chemical reactions involving this compound could be complex due to the presence of multiple functional groups. Each of these groups can potentially undergo different types of chemical reactions .Scientific Research Applications
- Research Findings :
- Research Implications :
- Research Insights :
- Research Observations :
- A series of N-{4-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)methyl]-1,3-thiazol-2-yl}-2-substituted amide derivatives showed preliminary in vitro antibacterial activity against Staphylococcus aureus, E. coli, P. aeruginosa, and S. typhi .
Anti-Inflammatory Properties
Antitumor Potential
Cell Cycle Regulation
Antibacterial Activity
Future Directions
Mechanism of Action
Target of Action
Similar compounds with thiazole and sulfonamide groups have shown known antibacterial activity . In the context of anti-inflammatory properties, compounds with similar structures have shown inhibition of COX-1 .
Mode of Action
It’s worth noting that similar compounds have shown distinctive modes of action when used in conjunction with cell-penetrating peptides . In the context of anti-inflammatory properties, similar compounds have demonstrated COX-1 inhibition .
Biochemical Pathways
Similar compounds have been associated with antibacterial activity, suggesting potential impacts on bacterial metabolic pathways . In the context of anti-inflammatory properties, similar compounds have shown inhibition of the COX-1 enzyme, which plays a key role in the inflammatory response .
Result of Action
Similar compounds have shown potent antibacterial activity against both gram-negative and gram-positive bacteria . In the context of anti-inflammatory properties, similar compounds have shown inhibition of COX-1 .
Action Environment
It’s worth noting that the efficacy of similar compounds has been investigated in the context of antibacterial and anti-inflammatory activities .
properties
IUPAC Name |
N-(4-methoxy-1,3-benzothiazol-2-yl)-2,5-dimethyl-N-(pyridin-2-ylmethyl)furan-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19N3O3S/c1-13-11-16(14(2)27-13)20(25)24(12-15-7-4-5-10-22-15)21-23-19-17(26-3)8-6-9-18(19)28-21/h4-11H,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUAQEPXFOOXZML-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=CC=C4S3)OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19N3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxybenzo[d]thiazol-2-yl)-2,5-dimethyl-N-(pyridin-2-ylmethyl)furan-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.